Cas no 198203-73-5 (3,4,5-trimethoxybenzene-1,2-diol)

• Product Name: 3,4,5-trimethoxybenzene-1,2-diol
• CAS No: 198203-73-5
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 908445
• PubChem ID: 17971628
• Update Time: 2025-04-19

3,4,5-trimethoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,4,5-trimethoxy- (9CI)
• 3,4,5-trimethoxybenzene-1,2-diol
• 1,2-Benzenediol, 3,4,5-trimethoxy-
• 198203-73-5
• EN300-1599528
• SCHEMBL5587869
• DB-267285

• Inchi： 1S/C9H12O5/c1-12-6-4-5(10)7(11)9(14-3)8(6)13-2/h4,10-11H,1-3H3
• InChI Key： AJJOTRZNXDLQAH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1OC)O)O)OC

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols